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Compound of Interest

Compound Name: N-quinolin-6-ylbenzamide

CAS No.: 219645-89-3

Cat. No.: B2453654

Get Quote

Abstract & Compound Overview
N-quinolin-6-ylbenzamide is a synthetic small molecule featuring a benzamide core linked to

a quinoline ring.[1][2] This structural motif is a "privileged scaffold" in medicinal chemistry,

serving as a backbone for various biological probes including Poly(ADP-ribose) polymerase

(PARP) inhibitors, SIRT modulators, and specific kinase inhibitors.

Due to the presence of the electron-rich quinoline nitrogen and the hydrolyzable amide linkage,

this compound requires specific handling to prevent oxidative degradation and hydrolysis. This

guide outlines a self-validating protocol for the receipt, storage, and solubilization of the powder

to ensure experimental reproducibility.
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Property Detail

Chemical Name N-(quinolin-6-yl)benzamide

Molecular Formula C₁₆H₁₂N₂O

Molecular Weight ~248.28 g/mol (Free Base)

Appearance Off-white to pale yellow/grey solid

Solubility DMSO (High), Ethanol (Moderate), Water (Low)

Key Hazards Irritant, Potential Mutagen (Quinoline moiety)

Safety & Hazard Assessment (E-E-A-T)
Warning: Quinoline derivatives are often associated with genotoxicity and skin sensitization.

Treat this compound as a hazardous biological agent.

Personal Protective Equipment (PPE)
Respiratory: N95 mask or NIOSH-approved respirator if weighing open powder outside a

fume hood.

Skin: Double-gloving (Nitrile) is recommended during stock preparation to prevent

transdermal absorption via DMSO.

Eyes: Chemical safety goggles (ANSI Z87.1).

Critical Hazard Control
Dust Control: The powder can be electrostatic. Use an antistatic gun or weigh inside a

localized containment hood.

Waste: Dispose of all solid and liquid waste as Hazardous Chemical Waste. Do not pour

down drains.[3][4]

Storage Protocol: The "Three-Barrier" System
To maximize stability, we utilize a "Three-Barrier" approach: Temperature, Moisture, and Light.
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A. Long-Term Storage (Powder)
Temperature: Store at -20°C.

Container: Amber glass vial (borosilicate) with a Teflon-lined screw cap.

Desiccation: The vial must be stored inside a secondary container (e.g., a sealed Ziploc or

plastic jar) containing active silica gel or Drierite™.

Shelf Life: >2 years if kept frozen and desiccated.

B. Short-Term Storage (Solubilized Stock)
Solvent: Anhydrous DMSO (Dimethyl Sulfoxide).

Temperature: -20°C or -80°C.

Freeze/Thaw Cycles: Limit to max 3 cycles.

Aliquot Strategy: Do not store the bulk stock in one tube. Aliquot into single-use volumes

(e.g., 20 µL or 50 µL) to avoid repeated temperature stress.

Protocol: Solubilization & Stock Preparation
Rationale: N-quinolin-6-ylbenzamide is hydrophobic. Direct addition to aqueous media will

cause immediate precipitation ("crashing out"), invalidating bioassay results.

Step-by-Step Methodology
Reagents:

N-quinolin-6-ylbenzamide Powder

DMSO (Anhydrous, Cell Culture Grade, ≥99.9%)

Vortex Mixer

Sonicator (Water bath)
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Procedure:

Equilibration: Remove the product vial from the freezer and allow it to warm to Room

Temperature (RT) for at least 30 minutes before opening.

Why? Opening a cold vial introduces condensation, which hydrolyzes the amide bond over

time.

Calculation: Calculate the volume of DMSO required for a 10 mM or 50 mM stock.

Formula:

Solubilization: Add the calculated volume of DMSO to the vial.

Dissolution: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath

at RT for 5 minutes.

Visual Check: The solution must be completely clear. Any turbidity indicates incomplete

dissolution.

Aliquoting: Immediately dispense into amber microcentrifuge tubes.

Storage: Label with Date, Concentration, and Solvent. Snap-freeze at -20°C.

Visual Workflow: Receipt to Storage
The following diagram illustrates the critical decision points in the handling process.
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Figure 1: Decision matrix for the safe handling and storage of N-quinolin-6-ylbenzamide upon

laboratory receipt.
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Experimental Usage: Serial Dilution Strategy
Scientific Integrity Note: When moving from DMSO stock to aqueous assay buffer, the final

DMSO concentration must usually remain <0.5% to avoid solvent toxicity.

Intermediate Dilution Step (The "Step-Down" Method): Do not pipette 1 µL of 10 mM stock

directly into 10 mL of media. This causes local high concentration and precipitation.

Stock: 10 mM in DMSO.

Intermediate: Dilute 1:10 in culture media (or PBS) to create a 1 mM Working Solution (10%

DMSO).

Observation: Vortex immediately.[5] Ensure no precipitate forms.

Final: Dilute the Intermediate 1:100 into the final assay well to achieve 10 µM (0.1% DMSO).

Quality Control & Troubleshooting
Issue Possible Cause Corrective Action

Powder turns dark

yellow/brown
Oxidation of quinoline ring

Check purity via LC-MS. If

purity <95%, repurify or

discard.

Precipitate in Stock
Moisture ingress or "Crash-

out"

Warm to 37°C and vortex. If

solid persists, re-filter (0.2 µm

PTFE).

Inconsistent Assay Data Adsorption to plastic

Use low-binding polypropylene

tubes; avoid polystyrene for

intermediate dilutions.

Visual Workflow: Solubilization Logic
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Figure 2: The "Step-Down" dilution method prevents compound precipitation and ensures

accurate final concentrations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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